2,3-Dichloro-4-methylbenzoic acid

• IUPAC Name: 2,3-dichloro-4-methylbenzoic acid
• InChI: InChI=1S/C8H6Cl2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key: PBUDJTSPOLSTQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)O)Cl)Cl
• Molecular Formula: C8H6Cl2O2
• Molecular Weight: 205.03 g/mol

Description

2,3-Dichloro-4-methylbenzoic acid is a chemical compound with the molecular formula C8H6Cl2O2. It has a molecular weight of 205.04. The compound is solid in physical form.

Molecular Structure Analysis

The IUPAC name for 2,3-Dichloro-4-methylbenzoic acid is the same as its common name. The InChI code for this compound is 1S/C8H6Cl2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12).

Physical And Chemical Properties Analysis

2,3-Dichloro-4-methylbenzoic acid is a solid substance. It has a molecular weight of 205.04. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Organic Synthesis

2,3-Dichloro-4-methylbenzoic acid serves as a valuable intermediate in organic synthesis. .

Pharmaceutical Research

In pharmaceutical research, this compound is utilized in the synthesis of various drug candidates. .

Material Science

The acid’s unique structure allows it to be used in material science, particularly in the development of novel polymers and coatings. .

Analytical Chemistry

2,3-Dichloro-4-methylbenzoic acid can be used as a standard or reagent in analytical chemistry. .

Life Sciences

In life sciences, this compound may be involved in the study of cell signaling pathways or enzyme inhibition. .

Chromatography Research

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Safety And Hazards

The compound is associated with certain hazards. It may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and avoiding contact with skin and eyes. Contaminated work clothing should not be allowed out of the workplace.

Synthesis routes and methods

Procedure details

n-Butyllithium (23.04 mL, 57.6 mmol) was dissolved in tetrahydrofuran (THF) (100 mL) at −20° C. 2,2,6,6-tetramethylpiperidine (9.72 mL, 57.6 mmol) was added dropwise and stirred for 15 minutes maintaining a temperature of −20° C. The solution was cooled to −78° C. whereupon 2,3-dichlorobenzoic acid (5 g, 26.2 mmol, commercially available from e.g. Sigma-Aldrich, Alfa Aesar or Fluorochem) dissolved in Tetrahydrofuran (THF) (50 mL) was added dropwise. The solution was stirred at −78° C. for 1 hour whereupon iodomethane (6.55 mL, 105 mmol) was added dropwise and the mixture allowed to reach room temperature overnight. Solvents were removed in vacuo and the residue partitioned between ethyl acetate (100 mL) and 5N HCl (50 mL). The aqueous phase was extracted with ethyl acetate (3×50 mL), combined extracts were washed with water (50 mL), brine (50 mL) dried over anhydrous magnesium sulfate and concentrated in vacuo to afford a crude solid in 5.90 g.